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Compound of Interest

Compound Name: Dibenzo-24-crown-8

Cat. No.: B080794 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of Dibenzo-24-crown-8, a significant

macrocyclic polyether. The document details its chemical identity, physicochemical properties,

synthesis, and applications, with a focus on its relevance to scientific research and

development.

Chemical Identity and Nomenclature
Dibenzo-24-crown-8 is a crown ether distinguished by its large 24-membered ring containing

eight oxygen atoms, fused to two benzene rings. Its structure allows it to selectively bind

specific cations, a property that underpins many of its applications.

The formal IUPAC name for Dibenzo-24-crown-8 is 2,5,8,11,18,21,24,27-

octaoxatricyclo[26.4.0.0¹²,¹⁷]dotriaconta-1(32),12,14,16,28,30-hexaene[1]. It is also commonly

identified by its CAS Registry Number: 14174-09-5[1][2][3][4].

Other synonyms include:

6,7,9,10,12,13,20,21,23,24,26,27-Dodecahydrodibenzo[b,n][5][6][7][8][9][10][11]

[12]octaoxacyclotetracosin[1][4][13]

2,3,14,15-Dibenzo-1,4,7,10,13,16,19,22-octaoxacyclotetracosa-2,14-diene[4][13]
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Physicochemical Properties
The physical and chemical properties of Dibenzo-24-crown-8 are summarized in the table

below, providing key data for experimental design and application.

Property Value Reference

Molecular Formula C₂₄H₃₂O₈ [1][4][14]

Molecular Weight 448.51 g/mol [1][4][14]

Melting Point 103-105 °C [2]

Appearance White solid [5]

Storage Temperature Below +30°C [2][3]

EC Number 238-027-7 [4]

Experimental Protocols
Detailed methodologies for the synthesis and purification of Dibenzo-24-crown-8 and its

derivatives are crucial for researchers. Below are summaries of common experimental

protocols found in the literature.

This protocol outlines the steps to create a functionalized Dibenzo-24-crown-8 monomer that

can be used for radical copolymerization, for instance, with N-isopropylacrylamide (NIPAM)[5]

[6][7].

Activation of Carboxylic Acid Derivative: A solution of 2-carboxydibenzo-24-crown-8 (1

equivalent) and N-hydroxysuccinimide (approx. 1 equivalent) in dimethylformamide (DMF) is

stirred. Dicyclohexylcarbodiimide (DCC) (approx. 1.3 equivalents) is added, and the reaction

mixture is stirred at room temperature for 48 hours[5].

Purification of Activated Ester: The resulting white precipitate (dicyclohexylurea) is removed

by suction filtration. The filtrate is evaporated in vacuo. The crude product is purified by silica

gel column chromatography using a methanol:dichloromethane (1:19) mobile phase. The

purified product is then recrystallized from isopropanol to yield the N-hydroxysuccinimide

ester derivative as a white solid[5].
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Amination and Acryloylation: The activated ester is reacted with excess ethylenediamine in

acetonitrile at room temperature for 2 hours. This is followed by a reaction with acryloyl

chloride in the presence of triethylamine in dichloromethane, with the temperature

maintained between 0 °C and room temperature for 20 hours, to yield the final acrylamide

monomer[6].

A general purification method for commercially available Dibenzo-24-crown-8 involves

recrystallization.

Recrystallization: The compound is recrystallized from ethanol[2].

Drying: The recrystallized product is dried in a vacuum oven at 60°C over phosphorus

pentoxide (P₂O₅) for 16 hours to remove residual solvent[2].

Core Applications and Logical Relationships
Dibenzo-24-crown-8's primary utility stems from its ability to form stable complexes with

specific cations, which is dictated by the fit between the ion's diameter and the crown ether's

cavity size. This host-guest interaction is the foundation for its use in various scientific fields.

The cavity diameter of Dibenzo-24-crown-8 is estimated to be between 4.5 and 5.0 Å, making

it particularly suitable for binding large cations like cesium (Cs⁺), which has an ionic diameter of

3.34 Å[5]. This selective binding is exploited in:

Extraction of Cesium: It can be used to extract cesium ions from aqueous solutions, which is

relevant for managing radioactive isotopes like ¹³⁷Cs[5].

Ion-Selective Polymers: When incorporated into polymers, such as those based on Poly(N-

isopropylacrylamide) (PNIPAM), it can create materials that respond to the presence of

specific ions. For example, the cloud point of a DB24C8-PNIPAM copolymer changes

significantly in the presence of Cs⁺ ions[5].

Dibenzo-24-crown-8 acts as a phase-transfer catalyst by encapsulating a cation and

transporting it from an aqueous phase into an organic phase. This solubilizes the

accompanying anion in the organic medium, enhancing its reactivity[10]. A notable application

is its use as a co-solvent and catalyst for cesium fluoride, creating a more efficient anhydrous

fluorinating system for organic synthesis[2].
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The host-guest chemistry of Dibenzo-24-crown-8 is fundamental to its role in supramolecular

assembly.

Rotaxane Formation: It serves as a molecular transporter or macrocyclic component in the

synthesis of[5]rotaxanes, which are mechanically interlocked molecules with potential

applications in molecular machinery and drug delivery[2][15].

Drug Delivery Systems: Its incorporation into copolymers and hydrogels is being explored for

applications in drug delivery, where the ion-responsive nature of the material could be used

to trigger drug release[5].

A study on acyl-substituted Dibenzo-24-crown-8 derivatives found no antimicrobial activity

against the studied microorganisms, suggesting that its direct biological activity may be limited,

and its utility in drug development is more likely as a component of a delivery system rather

than as an active agent itself.

Visualizations
The following diagrams illustrate key concepts related to Dibenzo-24-crown-8.
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Synthesis Workflow: Functionalized Monomer Application Logic
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Caption: Workflow for monomer synthesis and key application pathways.

Caption: Conceptual diagram of Dibenzo-24-crown-8 binding a cesium ion.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 7 Tech Support

https://www.sigmaaldrich.com/TW/zh/product/aldrich/253197
https://pmc.ncbi.nlm.nih.gov/articles/PMC6403618/
https://pmc.ncbi.nlm.nih.gov/articles/PMC6403618/
https://www.researchgate.net/figure/Synthesis-of-dibenzo-24-crown-8-DB24C8-monomer-a-N-Hydroxysuccinimide_fig5_328037165
https://www.researchgate.net/publication/320644999_Synthesis_of_Dibenzo-24-crown-8_Conjugated_Chitosan_with_Different_Amide_Bond_Coupling_Methods
https://www.researchgate.net/figure/A-Synthetic-scheme-of-dibenzo24crown-8-CH2NH2-DB24C8-CH2NH2-conditions-a-TsCl_fig1_346407387
https://www.researchgate.net/figure/Structure-of-dibenzo-24-crown-8-ether_fig9_357993500
https://www.medchemexpress.com/dibenzo-24-crown-8-ether.html
https://www.researchgate.net/publication/372611093_Chemically_controlled_self-assembly_Behaviors_of_Dibenzo-24-crown-8_Bearing_Ammonium_Salt_Moiety
https://www.chemeo.com/cid/72-339-6/Dibenzo-24-crown-8
https://www.chemeo.com/cid/72-339-6/Dibenzo-24-crown-8
https://webbook.nist.gov/cgi/inchi?ID=C14174095&Mask=4
https://pmc.ncbi.nlm.nih.gov/articles/PMC5502395/
https://pmc.ncbi.nlm.nih.gov/articles/PMC5502395/
https://www.researchgate.net/publication/226882370_Experimental_Theoretical_and_Biological_Activity_Study_on_the_Acyl-Substituted_Benzo-18-crown-6_Dibenzo-18-crown-6_and_Dibenzo-24-crown-8
https://www.benchchem.com/product/b080794#what-is-the-iupac-name-for-dibenzo-24-crown-8
https://www.benchchem.com/product/b080794#what-is-the-iupac-name-for-dibenzo-24-crown-8
https://www.benchchem.com/product/b080794#what-is-the-iupac-name-for-dibenzo-24-crown-8
https://www.benchchem.com/product/b080794#what-is-the-iupac-name-for-dibenzo-24-crown-8
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b080794?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b080794?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering
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